Cas no 847783-87-3 (3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid)

3-{(2,5-Dichlorophenyl)sulfanylmethyl}benzoic acid is a sulfur-containing aromatic carboxylic acid derivative, characterized by its dichlorophenyl and benzoic acid functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (chloro) and electron-donating (sulfanylmethyl) substituents on the aromatic rings enhances its reactivity in electrophilic and nucleophilic transformations. Its structural features make it suitable for further derivatization, such as esterification or amidation, enabling the synthesis of targeted bioactive compounds. The compound's stability and well-defined reactivity profile contribute to its utility in research and industrial settings.

3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid structure

847783-87-3 structure

Product Name:3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid

CAS No:847783-87-3

MF:C₁₄H₁₀Cl₂O₂S

MW:313.199000835419

CID:844270

PubChem ID:4961611

Update Time:2025-06-07

3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[[(2,5-DICHLOROPHENYL)THIO]METHYL]BENZOIC ACID
- 3-{[(2,5-dichlorophenyl)thio]methyl}benzoic acid
- 3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid
- AKOS009013464
- NCGC00339098-01
- Z90663222
- 3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid
- 3-[(2,5-dichlorophenyl)sulfanylmethyl]benzoic Acid
- J-511481
- AB01331073-02
- CS-0223181
- 3-(((2,5-Dichlorophenyl)thio)methyl)benzoic acid
- 3-(((2,5-Dichlorophenyl)thio)methyl)benzoicacid
- 847783-87-3
- EN300-11427
- G31794
- MDL： MFCD06655236
- Inchi： 1S/C14H10Cl2O2S/c15-11-4-5-12(16)13(7-11)19-8-9-2-1-3-10(6-9)14(17)18/h1-7H,8H2,(H,17,18)
- InChI Key： QOTYCYCJDYLOOF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1SCC1C=CC=C(C(=O)O)C=1)Cl

Computed Properties

Exact Mass: 311.9778561g/mol
Monoisotopic Mass: 311.9778561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 62.6Å²

3-{(2,5-dichlorophenyl)sulfanylmethyl}benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-11427-0.05g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	0.05g	$37.0	2023-10-26
Enamine	EN300-11427-0.1g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	0.1g	$55.0	2023-10-26
Enamine	EN300-11427-0.25g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	0.25g	$79.0	2023-10-26
Enamine	EN300-11427-0.5g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	0.5g	$124.0	2023-10-26
Enamine	EN300-11427-1.0g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	1g	$159.0	2023-06-12
Enamine	EN300-11427-2.5g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	2.5g	$314.0	2023-10-26
Enamine	EN300-11427-5.0g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	5g	$465.0	2023-06-12
Enamine	EN300-11427-10.0g	3-{[(2,5-dichlorophenyl)sulfanyl]methyl}benzoic acid	847783-87-3	95%	10g	$688.0	2023-06-12
1PlusChem	1P00G4BE-50mg	3-[[(2,5-DICHLOROPHENYL)THIO]METHYL]BENZOIC ACID	847783-87-3	95%	50mg	$77.00	2025-03-14
1PlusChem	1P00G4BE-100mg	3-[[(2,5-DICHLOROPHENYL)THIO]METHYL]BENZOIC ACID	847783-87-3	95%	100mg	$97.00	2025-03-14